Cas no 59204-61-4 (beta-Dihydroplumericinic acid)

Beta-Dihydroplumericinic acid, a derivative of plumericin, exhibits potent anti-inflammatory and analgesic properties. It is known for its selective action on certain cellular targets, offering a promising therapeutic potential in the treatment of inflammatory diseases. This compound's unique structural features contribute to its efficacy, making it a valuable candidate for further research and development in pharmaceutical applications.
beta-Dihydroplumericinic acid structure
beta-Dihydroplumericinic acid structure
Product Name:beta-Dihydroplumericinic acid
CAS No:59204-61-4
MF:C14H14O6
MW:278.257364749908
CID:837719
PubChem ID:38348965
Update Time:2025-07-21

beta-Dihydroplumericinic acid Chemical and Physical Properties

Names and Identifiers

    • beta-Dihydroplumericinic acid
    • β-Dihydroplumericinic acid
    • (3S,3aR,4aR,7aS,9aS,9bS)-3-Ethyl-2-oxo-3,3a,7a,9b-tetrahydro-2H,4 aH-1,4,5-trioxadicyclopenta[a,hi]indene-7-carboxylic acid
    • FS-8843
    • -Dihydroplumericinic acid
    • AKOS032962429
    • 59204-61-4
    • 1,7-Dioxa-2H-cyclopent[cd]indene-2-acetic acid, 5-carboxy--ethyl-2a,4a,7a,7b-tetrahydro-2a-hydroxy-, -lactone
    • (1S,4S,8R,10R,11S,14S)-11-ethyl-12-oxo-7,9,13-trioxatetracyclo[6.5.1.01,10.04,14]tetradeca-2,5-diene-5-carboxylic acid
    • [ "" ]
    • Inchi: 1S/C14H14O6/c1-2-6-10-14(20-12(6)17)4-3-7-8(11(15)16)5-18-13(19-10)9(7)14/h3-7,9-10,13H,2H2,1H3,(H,15,16)/t6-,7+,9+,10+,13+,14-/m0/s1
    • InChI Key: GRJLGDWPUYQSHL-DQDOGHDOSA-N
    • SMILES: O1[C@@H]2[C@H]3[C@@H](C(C(=O)O)=CO2)C=C[C@]23[C@H]1[C@H](CC)C(=O)O2

Computed Properties

  • Exact Mass: 278.07900
  • Monoisotopic Mass: 278.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 564
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 82.1Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 529.5±50.0 °C at 760 mmHg
  • Flash Point: 207.0±23.6 °C
  • PSA: 82.06000
  • LogP: 0.83400
  • Vapor Pressure: 0.0±3.0 mmHg at 25°C

beta-Dihydroplumericinic acid Security Information

beta-Dihydroplumericinic acid Pricemore >>

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